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Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290 Get Quote

An In-depth Technical Guide to Tetrabutylammonium Benzoate (CAS: 18819-89-1)

This technical guide provides a comprehensive overview of Tetrabutylammonium benzoate,

a quaternary ammonium salt with significant applications in organic synthesis, polymer

chemistry, and pharmaceutical development. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, and key applications.

Physicochemical Properties
Tetrabutylammonium benzoate is a white to off-white crystalline solid. Its key physical and

chemical properties are summarized in the table below, providing a ready reference for

laboratory use.
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Property Value

CAS Number 18819-89-1

Molecular Formula C₂₃H₄₁NO₂

Molecular Weight 363.58 g/mol [1][2]

Appearance Colorless or almost white powder/crystals[1]

Melting Point 64-67 °C[1]

Boiling Point 425.5 °C[3]

Solubility

Soluble in acetonitrile (0.1 g/mL)[2]. The bulky

tetrabutyl groups allow it to dissolve in nonpolar

organic solvents.[4]

Purity ≥99% (Assay by titration)[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

Tetrabutylammonium benzoate.

¹H NMR (in CDCl₃): The proton NMR spectrum is expected to show peaks corresponding to

the tetrabutylammonium cation at approximately δ 1.0–1.6 ppm (methyl and methylene

groups) and the benzoate anion at δ 7.4–8.0 ppm (aromatic protons).[4]

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the butyl chains of

the cation and the aromatic and carboxyl carbons of the benzoate anion.

FT-IR: The infrared spectrum will exhibit characteristic absorption bands for C-H stretching

and bending vibrations of the alkyl groups, C=C stretching of the aromatic ring, and a strong

absorption for the carboxylate (C=O) stretching of the benzoate anion.

Mass Spectrometry (ESI-MS): High-resolution electrospray ionization mass spectrometry

confirms the presence of the tetrabutylammonium cation ([C₁₆H₃₆N]⁺) and the benzoate

anion ([C₇H₅O₂]⁻).[4]
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Experimental Protocols
Synthesis of Tetrabutylammonium Benzoate via
Metathesis Reaction
This protocol describes a common and efficient method for synthesizing Tetrabutylammonium
benzoate from Tetrabutylammonium bromide and sodium benzoate through a salt metathesis

reaction.[4]

Materials:

Tetrabutylammonium bromide (1 equivalent)

Sodium benzoate (1 equivalent)

Dichloromethane (DCM)

Deionized water

Brine solution (saturated aq. NaCl)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Separatory funnel

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Dissolution of Reactants: In a round-bottom flask, dissolve Tetrabutylammonium bromide and

sodium benzoate in a biphasic solvent system of dichloromethane and deionized water.

Reaction: Stir the mixture vigorously at room temperature for several hours to facilitate the

transfer of ions between the two phases. The tetrabutylammonium cation will pair with the
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benzoate anion and move into the organic layer, while sodium bromide remains in the

aqueous layer.[4]

Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to

separate. Collect the bottom organic layer (dichloromethane).

Washing: Wash the organic layer with brine solution to remove any remaining water-soluble

impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter the drying agent and remove the dichloromethane under reduced

pressure using a rotary evaporator to yield the crude Tetrabutylammonium benzoate.

Purification (Optional): The product can be further purified by recrystallization from a suitable

solvent system, such as acetone/diethyl ether.

Synthesis Workflow
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Synthesis Workflow for Tetrabutylammonium Benzoate

Phase-Transfer Catalyzed Esterification
This protocol outlines the use of Tetrabutylammonium benzoate as a phase-transfer catalyst

for the esterification of a carboxylic acid.

Materials:

Carboxylic acid (e.g., Benzoic acid) (1 equivalent)

Alkyl halide (e.g., Butyl bromide) (1.1 equivalents)
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Potassium carbonate (K₂CO₃) or another suitable base (2 equivalents)

Tetrabutylammonium benzoate (0.05 - 0.1 equivalents, catalyst)

Toluene or another suitable organic solvent

Deionized water

Round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add

the carboxylic acid, potassium carbonate, and deionized water.

Addition of Catalyst and Reactants: Add the Tetrabutylammonium benzoate catalyst, the

organic solvent (toluene), and the alkyl halide.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer, wash it with water and then with brine.

Purification: Dry the organic layer over an anhydrous drying agent, filter, and concentrate

under reduced pressure. The crude ester can be purified by column chromatography or

distillation.

Signaling Pathways and Mechanisms
Mechanism of Phase-Transfer Catalysis
Tetrabutylammonium benzoate functions as a phase-transfer catalyst by facilitating the

transport of the benzoate anion (or another nucleophile) from an aqueous phase into an

organic phase where the reaction with an organic-soluble substrate occurs. The lipophilic
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tetrabutylammonium cation forms an ion pair with the anion, rendering it soluble in the organic

medium.
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Mechanism of Phase-Transfer Catalysis

Group Transfer Polymerization (GTP)
Tetrabutylammonium benzoate can act as a nucleophilic catalyst in Group Transfer

Polymerization (GTP), a living polymerization method for acrylic monomers. The benzoate

anion activates a silyl ketene acetal initiator, which then attacks the monomer in a Michael

addition-like fashion. The silyl group is subsequently transferred to the newly formed enolate,

regenerating the silyl ketene acetal at the growing chain end.
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Simplified Mechanism of Group Transfer Polymerization

Applications in Drug Development
A significant application of Tetrabutylammonium benzoate in the pharmaceutical industry is to

enhance the solubility and bioavailability of poorly water-soluble active pharmaceutical

ingredients (APIs).[1] By forming an ion pair or a complex with the drug molecule, it can

improve its dissolution characteristics.

Experimental Workflow for Solubility Enhancement
The following workflow outlines a general procedure for evaluating the potential of

Tetrabutylammonium benzoate to improve the solubility of a poorly soluble drug.
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Drug Solubility Enhancement Workflow
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Workflow for Drug Solubility Enhancement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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